Cas no 313554-20-0 (3-(5-amino-1H-benzimidazol-2-yl)propan-1-ol)

3-(5-amino-1H-benzimidazol-2-yl)propan-1-ol structure
313554-20-0 structure
Product Name:3-(5-amino-1H-benzimidazol-2-yl)propan-1-ol
CAS No:313554-20-0
MF:C10H13N3O
MW:191.229721784592
CID:301001
PubChem ID:3096134
Update Time:2025-04-19

3-(5-amino-1H-benzimidazol-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-2-propanol,5-amino-(9CI)
    • 3-(5-Amino-1H-benzimidazol-2-yl)-1-propanol
    • 3-(5-AMINO-1H-BENZOIMIDAZOL-2-YL)-PROPAN-1-OL
    • 3-(5-amino-1H-benzo[d]imidazol-2-yl)propan-1-ol
    • CHEMBL1617632
    • 3-(6-Amino-1H-benzo[d]imidazol-2-yl)propan-1-ol
    • CHEBI:104050
    • AKOS000104197
    • 3-(6-azanyl-1H-benzimidazol-2-yl)propan-1-ol;hydrochloride
    • 5-AMINO-2-(3-HYDROXYPROPYL)BENZIMIDAZOLE
    • BDBM52698
    • 313554-20-0
    • 3-(6-amino-1H-benzimidazol-2-yl)propan-1-ol
    • SMR000290828
    • Oprea1_647273
    • 3-(6-amino-1H-benzimidazol-2-yl)-1-propanol;hydrochloride
    • 3-(6-amino-1H-benzimidazol-2-yl)-1-propanol
    • Q27181320
    • MFCD00462583
    • MLS000718560
    • BB 0219728
    • 3-(6-amino-1H-benzimidazol-2-yl)propan-1-ol;hydrochloride
    • AKOS000111837
    • cid_16195263
    • CS-0327912
    • HMS1697A11
    • 3-(5-amino-1H-benzimidazol-2-yl)propan-1-ol
    • MDL: MFCD00462583
    • Inchi: 1S/C10H13N3O/c11-7-3-4-8-9(6-7)13-10(12-8)2-1-5-14/h3-4,6,14H,1-2,5,11H2,(H,12,13)
    • InChI Key: BVNWGDZNXNWEIB-UHFFFAOYSA-N
    • SMILES: OCCCC1=NC2C=CC(=CC=2N1)N

Computed Properties

  • Exact Mass: 191.106
  • Monoisotopic Mass: 191.106
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 74.9Ų

Experimental Properties

  • PSA: 74.93000
  • LogP: 1.65120

3-(5-amino-1H-benzimidazol-2-yl)propan-1-ol Pricemore >>

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